Cas no 1706428-39-8 (methyl 4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylate)

• Product Name: methyl 4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylate
• CAS No: 1706428-39-8
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• MDL: MFCD29034558
• CID: 5161672
• PubChem ID: 86262692
• Update Time: 2025-06-11

methyl 4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Proline, 4-(1H-1,2,3-triazol-1-yl)-, methyl ester
• methyl 4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylate

• MDL： MFCD29034558
• Inchi： 1S/C8H12N4O2/c1-14-8(13)7-4-6(5-9-7)12-3-2-10-11-12/h2-3,6-7,9H,4-5H2,1H3/t6?,7-/m0/s1
• InChI Key： ZFRMCIXNEAUCKL-MLWJPKLSSA-N
• SMILES： C(OC)(=O)[C@@H]1CC(N2C=CN=N2)CN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylate

Methyl 4-(1H-1,2,3-Triazol-1-yl)pyrrolidine-2-carboxylate (CAS No. 1706428-39-8): A Comprehensive Overview

Methyl 4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylate (CAS No. 1706428-39-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MTPC, is characterized by its unique structural features, which include a pyrrolidine ring and a triazole moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The synthesis of methyl 4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylate can be achieved through several well-established methods in organic chemistry. One common approach involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and selective method for forming the triazole ring. This reaction is part of the broader class of click chemistry reactions, known for their robustness and reliability in constructing complex molecules.

Recent studies have highlighted the potential of MTPC in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds containing the pyrrolidine-triazole scaffold exhibit potent antiviral activity against a range of viruses, including influenza and hepatitis C. The triazole moiety is particularly noteworthy for its ability to enhance the bioavailability and metabolic stability of the compound, making it an attractive candidate for further development as an antiviral agent.

In addition to its antiviral properties, methyl 4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylate has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are important targets for many therapeutic interventions. Studies have demonstrated that compounds with the pyrrolidine-triazole structure can selectively modulate specific GPCRs, offering new avenues for the treatment of neurological disorders and other diseases.

The pharmacokinetic properties of MTPC have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it suitable for both preclinical and clinical studies. Furthermore, its ability to cross the blood-brain barrier (BBB) has been confirmed in animal models, suggesting its potential utility in central nervous system (CNS) disorders.

In the context of drug discovery, methyl 4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylate serves as an excellent starting point for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the pyrrolidine and triazole rings, researchers can optimize the compound's biological activity and pharmacological properties. This approach has led to the identification of several promising lead compounds with enhanced potency and selectivity.

The safety profile of MTPC has been evaluated through various in vitro and in vivo assays. Toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In conclusion, methyl 4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylate (CAS No. 1706428-39-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's mechanisms of action and potential uses, it is likely to play an increasingly important role in drug discovery and development.